3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[2-[(2-methylphenyl)methylsulfanyl]ethyl]prop-2-enamide
• InChI: InChI=1S/C20H21NO3S/c1-15-4-2-3-5-17(15)13-25-11-10-21-20(22)9-7-16-6-8-18-19(12-16)24-14-23-18/h2-9,12H,10-11,13-14H2,1H3,(H,21,22)/b9-7+
• InChI Key: QKTMSNLHPJXQRX-VQHVLOKHSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCCNC(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC1=CC=CC=C1CSCCNC(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide, also known as BMD-197, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. BMD-197 belongs to the class of acrylamide compounds, which are known for their diverse biological activities and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth and survival. 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell proliferation and survival. 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide also inhibits the activity of the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has been shown to have anti-inflammatory and anti-oxidant properties. 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has also been shown to have a neuroprotective effect, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide is its potent anti-cancer activity, which makes it a promising candidate for further development as an anti-cancer drug. However, one of the limitations of 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide is its relatively low solubility in water, which can make it difficult to work with in lab experiments. Additionally, more research is needed to fully understand the mechanism of action of 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide and its potential side effects.

Future Directions

There are several future directions for research on 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide. One area of research is in the development of more efficient synthesis methods for 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide, which could help to overcome some of the limitations associated with its low solubility. Another area of research is in the identification of new targets and pathways that are involved in the anti-cancer activity of 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide. Finally, more research is needed to fully understand the potential side effects of 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide and to develop strategies for minimizing these effects.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3-(1,3-benzodioxol-5-yl)-N-{2-[(2-methylbenzyl)thio]ethyl}acrylamide has also been shown to inhibit tumor growth in animal models, making it a promising candidate for further development as an anti-cancer drug.